Cas no 692733-06-5 (N~1~,N~4~-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide)

• Product Name: N~1~,N~4~-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide
• CAS No: 692733-06-5
• MF: C₂₃H₃₂N₆O₆S₂
• MW: 552.66678237915
• CID: 6784077
• PubChem ID: 4594194
• Update Time: 2025-07-28

N~1~,N~4~-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 7T-0264
• N~1~,N~4~-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide
• N1,N4-bis[4-(dimethylsulfamoyl)phenyl]-1,4-diazepane-1,4-dicarboxamide
• 1-N,4-N-bis[4-(dimethylsulfamoyl)phenyl]-1,4-diazepane-1,4-dicarboxamide
• 692733-06-5
• AKOS005100038

• Inchi： 1S/C23H32N6O6S2/c1-26(2)36(32,33)20-10-6-18(7-11-20)24-22(30)28-14-5-15-29(17-16-28)23(31)25-19-8-12-21(13-9-19)37(34,35)27(3)4/h6-13H,5,14-17H2,1-4H3,(H,24,30)(H,25,31)
• InChI Key： PPTMRVLMFQZWTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(N1CCN(C(NC2C=CC(=CC=2)S(N(C)C)(=O)=O)=O)CCC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 552.18247511g/mol
• Monoisotopic Mass: 552.18247511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 156Ų

Additional information on N~1~,N~4~-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide

N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide (CAS No. 692733-06-5)

N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide (CAS No. 692733-06-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepane derivatives and is characterized by its unique structural features, including the presence of two 4-[(dimethylamino)sulfonyl]phenyl groups and a central 1,4-diazepane ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide typically involves multi-step processes, which can be challenging due to the complexity of the molecule. Recent advancements in synthetic methodologies have facilitated more efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis approach that significantly reduced the number of steps and improved the overall yield and purity of the final product.

In terms of its biological activities, N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide has shown promising results in various preclinical studies. One notable area of research is its potential as an antitumor agent. A study conducted by researchers at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for tumor growth and survival.

Beyond its antitumor properties, N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide has also been investigated for its anti-inflammatory effects. In a study published in the Inflammation Research Journal, it was found that this compound effectively reduces inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties for clinical applications.

In addition to its therapeutic potential, N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide has been explored as a tool compound in chemical biology studies. Its unique structure makes it an excellent candidate for probing specific biological processes and interactions. For example, researchers at the University of California used this compound to investigate the role of certain protein-protein interactions in cellular signaling pathways.

The safety profile of N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, N₁,N₄-bis{4-[(dimethylamino)sulfonyl]phenyl}-1,4-diazepane-1,4-dicarboxamide (CAS No. 692733-06-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.